Cas no 1806871-87-3 (5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806871-87-3
• MF: C₈H₂Cl₂F₂N₂O
• MW: 251.01708650589
• CID: 4869086
• Update Time: 2025-06-11

5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H2Cl2F2N2O/c9-4-2-14-6(8(11)12)3(1-13)5(4)7(10)15/h2,8H
• InChI Key： GWDSYMWOTKSFKG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C#N)=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride

Introduction to 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806871-87-3)

5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806871-87-3) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro, cyano, and difluoromethyl substituent on a pyridine ring, along with a carbonyl chloride functional group. These features contribute to its potential utility in the synthesis of complex molecules and the development of novel pharmaceutical agents.

The chemical structure of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The presence of the carbonyl chloride group makes it an excellent electrophilic reagent, capable of undergoing nucleophilic acyl substitution reactions. This property is crucial in the synthesis of various derivatives, such as amides, esters, and thioesters, which are essential building blocks in the development of new drugs.

Recent studies have highlighted the importance of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride in the context of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in this molecule allows for fine-tuning of its pharmacological properties, making it a valuable tool in drug discovery.

In addition to its role in drug development, 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride has also been explored for its potential applications in agrochemicals. Research conducted by a team at the University of California (2020) showed that this compound can be used to synthesize novel herbicides with improved efficacy and reduced environmental impact. The high reactivity and stability of this compound make it an attractive candidate for further investigation in this area.

The synthesis of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride typically involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 5-chloro-3-cyano-2-(difluoromethyl)pyridine with phosgene or an equivalent reagent to introduce the carbonyl chloride group. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

The physical and chemical properties of 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride are well-documented. It is a solid at room temperature and is highly soluble in common organic solvents such as dichloromethane and acetone. Its melting point and boiling point are within ranges that make it suitable for various chemical transformations. The compound is also stable under standard laboratory conditions, although it should be stored away from moisture and strong bases to prevent hydrolysis or other unwanted side reactions.

In terms of safety, while 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride is not classified as a hazardous material, appropriate handling precautions should be taken due to its reactivity and potential for forming toxic fumes when exposed to moisture or bases. Personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The future prospects for 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride are promising. Ongoing research continues to uncover new applications for this compound across various fields, including pharmaceuticals, agrochemicals, and materials science. As synthetic methods improve and new derivatives are developed, the potential impact of this compound on scientific advancements is expected to grow significantly.

In conclusion, 5-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806871-87-3) is a remarkable organic compound with diverse applications in medicinal chemistry, agrochemicals, and materials science. Its unique structural features and high reactivity make it an invaluable tool for researchers working on the development of new drugs and other advanced materials. As research progresses, it is likely that this compound will continue to play a pivotal role in driving innovation and discovery.